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Compound of Interest

Compound Name: alpha-D-Psicopyranose

Cat. No.: B12662786 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety and logistical information for

the handling of alpha-D-Psicopyranose, including personal protective equipment (PPE),

operational plans, and disposal procedures. While alpha-D-Psicopyranose is not classified as

a hazardous substance, adherence to standard laboratory safety protocols is crucial to

maintain a safe working environment.

Personal Protective Equipment (PPE)
When handling alpha-D-Psicopyranose, wearing the appropriate personal protective

equipment is the first line of defense against potential exposure and contamination. The

minimum required PPE for working in a laboratory where chemical, biological, radiological, or

mechanical hazards are present includes a lab coat, protective eyewear, long pants, and

closed-toe shoes.[1]
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Protection Type Recommended Equipment Specifications & Notes

Eye/Face Protection
Safety glasses with side

shields or safety goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards.[2] A

face shield should be worn in

addition to safety glasses or

goggles if there is a splash

hazard.[1][3]

Hand Protection Disposable nitrile gloves

Provides protection against

incidental contact. For

prolonged contact, consider

double-gloving.[1][2]

Body Protection Laboratory coat

A fire-resistant lab coat is

recommended. It should be

kept clean and fully buttoned.

[2][4]

Respiratory Protection N95 respirator or equivalent

Recommended when handling

the powder in poorly ventilated

areas or when dust formation

is likely.[2]

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to minimize risks and maintain the

integrity of the compound.

Handling:

Ventilation: Always handle alpha-D-Psicopyranose in a well-ventilated area. The use of a

chemical fume hood is recommended to minimize the inhalation of any dust particles.[2]

Preventing Dust Formation: As this compound is a powder, care should be taken to avoid

generating dust.[2] Combustible dust may form with further processing.[2]

Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly with soap and

water after handling and before eating, drinking, or smoking.[2] Avoid contact with skin, eyes,
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or clothing.

Storage:

Temperature: Store at room temperature.

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[2][5]

Disposal Plan
Although alpha-D-Psicopyranose is not classified as a hazardous substance, it should be

disposed of as chemical waste.[2] The disposal method will depend on whether the material is

contaminated.

Step-by-Step Disposal Protocol:

Waste Characterization: Determine if the alpha-D-Psicopyranose waste is contaminated

with any hazardous materials.

Uncontaminated Waste:

Small Quantities (Solid): May be disposed of in the regular laboratory trash, provided it is

securely contained.

Small Quantities (Aqueous Solution): Can be flushed down the sanitary sewer with

copious amounts of water.

Contaminated Waste: If contaminated with a hazardous substance, the waste must be

treated as hazardous.

Container: Use a compatible, leak-proof, and sealed container.

Labeling: Clearly label the container with the contents, including all hazardous

components.

Storage: Store the hazardous waste in a designated satellite accumulation area.[6]
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Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) office or a licensed waste disposal service.

Empty Containers:

Uncontaminated: Rinsate from uncontaminated containers can be disposed of down the

sanitary sewer.

Contaminated: If the original material was contaminated, the rinsate must be collected and

treated as hazardous waste.[6]

Hazard Assessment

Personal Protective Equipment (PPE) Selection

Action

Handling alpha-D-Psicopyranose

Minimum PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

- Closed-Toe Shoes

Always Required

Potential for Dust Generation?

Potential for Splash?

No

Add N95 Respirator

Yes

Add Face Shield

Yes

Proceed with Experiment

No

Click to download full resolution via product page
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Caption: Logical workflow for selecting appropriate PPE when handling alpha-D-
Psicopyranose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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